Cas no 60373-76-4 (Droperidol EP Impurity C)

Droperidol EP Impurity C structure
Product Name:Droperidol EP Impurity C
CAS No:60373-76-4
Molecular Formula:C22H19ClFN3O2
Molecular Weight:411.856567621231
CID:1068976
Droperidol EP Impurity C Properties
Names and Identifiers
-
- Imp. C (EP): 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- 3-[1-[4-(4-fluorophenyl)-4-oxobutyl]pyridin-1-ium-4-yl]-1H-benzimidazol-2-one;chloride
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium Chloride
- CID 129318406
- Droperidol IMpurity C
- Droperidol Impurity 3(Droperidol EP Impurity C)
- Droperidol EP Impurity C
- 1-[4-(4-Fluorophenyl)-4-oxo-butyl]-
- 1-[4-(4-fluorophenyl)-4-oxobutyl]-4-(2-oxo-2,3-dihydro-1H-benzimidazol-1-yl)pyridinium chloride
- Droperidol EP Impurity C as Chloride
- 1-[1-[4-(2-fluorophenyl)-4-oxobutyl]-1,2,3,6-tetrahydropyridin-4-yl]-1,3-dihydro-2H-benzimidazol-2-one,
- 1-(4-(4-Fluorophenyl)-4-oxobutyl)-4-(2-oxo-2,3-dihydro-1H-benzo[d]imidazol-1-yl)pyridin-1-ium chloride (Droperidol Impurity)
-
- InChIKey: QNTOZKXLEFUDBT-UHFFFAOYSA-N
- Inchi: 1S/C22H18FN3O2.ClH/c23-17-9-7-16(8-10-17)21(27)6-3-13-25-14-11-18(12-15-25)26-20-5-2-1-4-19(20)24-22(26)28;/h1-2,4-5,7-12,14-15H,3,6,13H2;1H
- SMILES: [Cl-].FC1C=CC(=CC=1)C(CCC[N+]1C=CC(=CC=1)N1C(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 6
- Heavy Atom Count: 29
- Complexity: 556
- Topological Polar Surface Area: 53.3
Droperidol EP Impurity C Related Literature
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Ivan U. Vakarelski,Aditya Jetly,Sigurdur T. Thoroddsen Soft Matter, 2019,15, 6278-6287
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Salma Merhebi,Franco Centurion,Roozbeh Abbasi,Chengchen Zhang,Jake Ireland,Joanna M. Biazik,Mohannad Mayyas,Jiong Yang,Maedehsadat Mousavi,Jianbo Tang,Wanjie Xie J. Mater. Chem. B, 2023,11, 3941-3950
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C. Daniel Varnado,Jr.,Evelyn L. Rosen,Mary S. Collins,Vincent M. Lynch,Christopher W. Bielawski Dalton Trans., 2013,42, 13251-13264
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Mahabul Haque,Ibemhanbi Konthoujam,Sona Lyndem,Sudipta Koley,Kripamoy Aguan,Atanu Singha Roy J. Mater. Chem. B, 2023,11, 1998-2015
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5. Front cover
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Andrew D. Bond,Emma L. Doyle,Felipe García,Richard A. Kowenicki,Mary McPartlin,Lucía Riera,Dominic S. Wright Chem. Commun., 2003, 2990-2991
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Hsing-Lin Wang Chem. Commun., 2014,50, 11311-11313
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Evgeny Katayev,Yahong Li,Aaron L. Odom Chem. Commun., 2002, 838-839
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Peng Ni,Bin Liu,Ge He RSC Adv., 2021,11, 28557-28564
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G. De Magistris,A. Tiribocchi,C. A. Whitfield,R. J. Hawkins,M. E. Cates,D. Marenduzzo Soft Matter, 2014,10, 7826-7837
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